N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C19H15N3O4/c1-22-14(17-7-4-8-25-17)9-12(21-22)11-20-19(24)18-10-15(23)13-5-2-3-6-16(13)26-18/h2-10H,11H2,1H3,(H,20,24)
• InChI Key: VYOUUYFZRUKOBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CNC(=O)C2=CC(=O)C3=CC=CC=C3O2)C4=CC=CO4
• Molecular Formula: C19H15N3O4
• Molecular Weight: 349.3 g/mol

Description

“N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-4-oxo-4H-chromene-2-carboxamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The compound also includes a pyrazole ring, which is a heterocyclic aromatic organic compound characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple rings and functional groups. The furan ring is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The pyrazole ring is a heterocyclic aromatic organic compound characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Further analysis would require more specific data or computational modeling.

Chemical Reactions Analysis

Again, without specific studies or data on this exact compound, it’s difficult to provide a detailed analysis of its chemical reactions. Furan derivatives are known to participate in a variety of chemical reactions, but the exact reactions this compound would undergo depend on many factors including the reaction conditions and the presence of other compounds.

Scientific Research Applications

Antibacterial Activity

• Furan derivatives have garnered attention due to their remarkable therapeutic efficacy. . Specifically, this compound may exhibit activity against both gram-positive and gram-negative bacteria. Further studies are needed to validate its effectiveness.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. Many furan derivatives have been found to have biological activity, but without specific studies on this compound, it’s not possible to determine its mechanism of action.

Safety and Hazards

Without specific studies, it’s difficult to determine the safety and hazards associated with this compound. Furan is toxic and may be carcinogenic in humans. Any work with this compound should be done with appropriate safety precautions.

Future Directions

The synthesis and study of furan derivatives is a active area of research, with potential applications in a variety of fields. This specific compound could be of interest for further study, particularly if it shows promising biological activity.